Sodium L-(+)-Tartrate Sodium L-(+)-Tartrate Sodium L-tartrate is the organic sodium salt that is the disodium salt of L-tartaric acid. It has a role as a food emulsifier. It contains a L-tartrate(2-).
Sodium tartrate is a disodium salt of l-( + )-tartaric acid that is identified by transparent, colorless, and odorless crystals. It is obtained as a byproduct of wine manufacturing. Sodium tartrate is generally recognized as safe (GRAS) as a direct human food ingredient. It acts as an emulsifier and pH control agent in food products. This compound is commonly used as an emulsifier in cheese/cheese spread products and is not to exceed 4% concentration, according to Health Canada regulations.
Brand Name: Vulcanchem
CAS No.: 868-18-8
VCID: VC0105223
InChI: InChI=1S/C4H6O6.2Na/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;/q;2*+1/p-2
SMILES: C(C(C(=O)[O-])O)(C(=O)[O-])O.[Na+].[Na+]
Molecular Formula: C4H4O6Na2·2H2O
C4H4Na2O6
Molecular Weight: 194.05 g/mol

Sodium L-(+)-Tartrate

CAS No.: 868-18-8

Reference Standards

VCID: VC0105223

Molecular Formula: C4H4O6Na2·2H2O
C4H4Na2O6

Molecular Weight: 194.05 g/mol

Sodium L-(+)-Tartrate - 868-18-8

CAS No. 868-18-8
Product Name Sodium L-(+)-Tartrate
Molecular Formula C4H4O6Na2·2H2O
C4H4Na2O6
Molecular Weight 194.05 g/mol
IUPAC Name disodium;2,3-dihydroxybutanedioate
Standard InChI InChI=1S/C4H6O6.2Na/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;/q;2*+1/p-2
Standard InChIKey HELHAJAZNSDZJO-UHFFFAOYSA-L
Isomeric SMILES [C@@H]([C@H](C(=O)[O-])O)(C(=O)[O-])O.[Na+].[Na+]
SMILES C(C(C(=O)[O-])O)(C(=O)[O-])O.[Na+].[Na+]
Canonical SMILES C(C(C(=O)[O-])O)(C(=O)[O-])O.[Na+].[Na+]
Melting Point 120
Physical Description Liquid
Transparent, colourless crystals
Description Sodium L-tartrate is the organic sodium salt that is the disodium salt of L-tartaric acid. It has a role as a food emulsifier. It contains a L-tartrate(2-).
Sodium tartrate is a disodium salt of l-( + )-tartaric acid that is identified by transparent, colorless, and odorless crystals. It is obtained as a byproduct of wine manufacturing. Sodium tartrate is generally recognized as safe (GRAS) as a direct human food ingredient. It acts as an emulsifier and pH control agent in food products. This compound is commonly used as an emulsifier in cheese/cheese spread products and is not to exceed 4% concentration, according to Health Canada regulations.
Solubility Soluble in cold water
1 gram is insoluble in 3 ml of water. Insoluble in ethanol
Synonyms (R*,R*)-(+-)-2,3-dihydroxybutanedioic acid, monoammonium monosodium salt
aluminum tartrate
ammonium tartrate
calcium tartrate
calcium tartrate tetrahydrate
Mn(III) tartrate
potassium tartrate
seignette salt
sodium ammonium tartrate
sodium potassium tartrate
sodium tartrate
stannous tartrate
tartaric acid
tartaric acid, ((R*,R*)-(+-))-isomer
tartaric acid, (R*,S*)-isomer
tartaric acid, (R-(R*,R*))-isomer
tartaric acid, (S-(R*,R*))-isomer
tartaric acid, ammonium sodium salt, (1:1:1) salt, (R*,R*)-(+-)-isomer
tartaric acid, calcium salt, (R-R*,R*)-isomer
tartaric acid, monoammonium salt, (R-(R*,R*))-isomer
tartrate
PubChem Compound 13355
Last Modified Nov 11 2021
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